N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-pyrimidinyl)-3-piperidinecarboxamide

• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-pyrimidin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3/c23-17(21-14-4-5-15-16(11-14)25-10-9-24-15)13-3-1-8-22(12-13)18-19-6-2-7-20-18/h2,4-7,11,13H,1,3,8-10,12H2,(H,21,23)
• InChI Key: XBJRXNJEGXBTCT-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C2=NC=CC=N2)C(=O)NC3=CC4=C(C=C3)OCCO4

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-pyrimidinyl)-3-piperidinecarboxamide is a benzodioxine.

Scientific Research Applications

Electrophoretic Separation and Quality Control

• Nonaqueous Capillary Electrophoresis : The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-pyrimidinyl)-3-piperidinecarboxamide has been utilized in nonaqueous capillary electrophoretic separation, along with related substances, for quality control of imatinib mesylate (IM) (Ye et al., 2012).

Antibacterial and Lipoxygenase Inhibition

• Antibacterial Potential : Studies have been conducted on various derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-yl) for their antibacterial potential, indicating possible therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Drug Metabolism in Cancer Treatment

• Metabolism in Chronic Myelogenous Leukemia Patients : Research involving the metabolism of flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients has included the study of compounds structurally related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-pyrimidinyl)-3-piperidinecarboxamide (Gong et al., 2010).

Bacterial Biofilm Inhibition and Cytotoxicity

• Bacterial Biofilm Inhibition : The compound has also been a part of research focused on bacterial biofilm inhibition and cytotoxicity, contributing to the understanding of potential therapeutic agents for bacterial infections (Abbasi et al., 2020).